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Compound of Interest

Compound Name: Leu-AMS R enantiomer

Cat. No.: B8069125

Essential guidelines for the safe handling and disposal of Leu-AMS R enantiomer, a potent
leucyl-tRNA synthetase (LRS) inhibitor, are critical for maintaining laboratory safety and
environmental compliance. This document provides a comprehensive overview of the
necessary procedures for researchers, scientists, and drug development professionals.
Adherence to these protocols is paramount due to the cytotoxic nature of this compound.

Leu-AMS R enantiomer, the R-enantiomer of the leucyl-tRNA synthetase inhibitor Leu-AMS, is
a valuable tool in microbiological and cancer research.[1] Like its parent compound, it exhibits
cytotoxicity in both cancer and normal cells, underscoring the need for meticulous disposal
practices.[2][3] While a specific Safety Data Sheet (SDS) for the R enantiomer is not readily
available, the SDS for Leu-AMS provides the most relevant safety and disposal information.

Chemical and Physical Properties

A summary of the key quantitative data for Leu-AMS and its R enantiomer is presented below.
As enantiomers share identical physical and chemical properties, with the exception of their
interaction with plane-polarized light and other chiral molecules, this data is applicable to both.
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Property Value

Molecular Formula C16H25N707S

Molecular Weight 459.48 g/mol

ICso for LRS 22.34 nM (for Leu-AMS)[2][3]
Appearance White to off-white solid

Solubility Soluble in DMSO (= 49.17 mg/mL)
Storage (Powder) -20°C for 3 years

Storage (In solvent) -80°C for 6 months; -20°C for 1 month

Disposal Protocol: A Step-by-Step Guide

The primary disposal route for Leu-AMS R enantiomer and its contaminated materials is
through an approved hazardous waste disposal facility. This is in line with general laboratory
safety guidelines for cytotoxic and research-grade chemical compounds.

Experimental Protocol for Disposal:

e Segregation of Waste: All materials that have come into contact with Leu-AMS R
enantiomer must be considered hazardous waste. This includes:

o Unused or expired solid compound.
o Solutions containing Leu-AMS R enantiomer.

o Contaminated personal protective equipment (PPE) such as gloves, lab coats, and safety
glasses.

o Contaminated labware, including pipette tips, tubes, flasks, and weighing papers.
» Waste Collection:

o Solid Waste: Collect all solid waste, including contaminated PPE and labware, in a
dedicated, clearly labeled, and sealable hazardous waste container. The container should
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be made of a material compatible with the chemicals being discarded.

o Liquid Waste: Collect all liquid waste containing Leu-AMS R enantiomer in a separate,
dedicated, and clearly labeled hazardous waste container. The container should be leak-
proof and have a secure screw-top cap. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS)
office.

o Labeling: All waste containers must be clearly labeled with the following information:

[¢]

The words "Hazardous Waste."

The full chemical name: "Leu-AMS R enantiomer."

[e]

o

The concentration (if applicable).

[¢]

The primary hazards (e.g., "Cytotoxic," "Harmful if swallowed").

The date of accumulation.

[¢]

o Storage of Waste: Store the sealed and labeled hazardous waste containers in a designated,
secure, and well-ventilated secondary containment area, away from incompatible materials.
Follow your institution's guidelines for the temporary storage of hazardous waste.

e Arranging for Disposal: Contact your institution's EHS office to schedule a pickup for the
hazardous waste. Do not attempt to dispose of this chemical down the drain or in the regular
trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for Leu-AMS R
enantiomer.
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Caption: Disposal workflow for Leu-AMS R enantiomer.

Signaling Pathway Inhibition

Leu-AMS R enantiomer functions by inhibiting leucyl-tRNA synthetase (LRS), a critical
enzyme in protein synthesis. This inhibition disrupts the attachment of leucine to its
corresponding tRNA, thereby halting protein production and leading to cell death. This
mechanism of action is the basis for its use as an antimicrobial and anti-cancer research agent.
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Caption: Inhibition of LRS by Leu-AMS R enantiomer.

By adhering to these safety and disposal protocols, researchers can mitigate the risks
associated with the handling of Leu-AMS R enantiomer, ensuring a safe laboratory
environment and responsible environmental stewardship. Always consult your institution's
specific guidelines and the most current Safety Data Sheet before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal of Leu-
AMS R Enantiomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069125#leu-ams-r-enantiomer-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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